N-(3-ethoxypropyl)-8-(4-fluorophenyl)-4-oxo-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide

• IUPAC Name: N-(3-ethoxypropyl)-8-(4-fluorophenyl)-4-oxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
• InChI: InChI=1S/C17H20FN5O3/c1-2-26-11-3-8-19-15(24)14-16(25)23-10-9-22(17(23)21-20-14)13-6-4-12(18)5-7-13/h4-7H,2-3,8-11H2,1H3,(H,19,24)
• InChI Key: QANWDHLHHPSCQU-UHFFFAOYSA-N
• Canonical SMILES: CCOCCCNC(=O)C1=NN=C2N(CCN2C1=O)C3=CC=C(C=C3)F
• Molecular Formula: C17H20FN5O3
• Molecular Weight: 361.4 g/mol

Description

This compound belongs to the class of organic compounds known as imidazotriazines, which are aromatic heterocyclic compounds containing an imidazole ring fused to a triazine ring. The presence of the fluorophenyl group suggests that it may have some biological activity, as fluorine atoms are often included in pharmaceuticals to improve their properties.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the imidazotriazine core, with the ethoxypropyl and fluorophenyl groups attached at specific positions. The exact structure would need to be confirmed through techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds containing the imidazotriazine core are known to participate in a variety of chemical reactions. These could include further substitution reactions, as well as potential reactions involving the ethoxypropyl and fluorophenyl groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its specific structure. For example, the presence of the fluorine atom could increase its lipophilicity, potentially affecting its solubility and distribution in the body.

Scientific Research Applications

Antimicrobial Activity

The compound has been investigated for its antimicrobial potential. . These investigations aim to discover novel agents that can combat microbial infections.

Antiproliferative and Anticancer Properties

The compound’s structure suggests potential antiproliferative activity. Researchers have explored its effects on cancer cell lines, particularly prostate cancer. .

Safety and Hazards

Without specific toxicity data, it’s difficult to comment on the safety and hazards of this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could involve further exploration of the biological activity of this compound, as well as potential modifications to improve its properties. Additionally, more detailed studies of its physical and chemical properties could be beneficial.